Cas no 2228728-17-2 (tert-butyl N-1-(1-aminocyclobutyl)-2,2-dimethylpropylcarbamate)

• Product Name: tert-butyl N-1-(1-aminocyclobutyl)-2,2-dimethylpropylcarbamate
• CAS No: 2228728-17-2
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 5929812
• PubChem ID: 165703211
• Update Time: 2025-06-13

tert-butyl N-1-(1-aminocyclobutyl)-2,2-dimethylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-aminocyclobutyl)-2,2-dimethylpropylcarbamate
• 2228728-17-2
• tert-butyl N-[1-(1-aminocyclobutyl)-2,2-dimethylpropyl]carbamate
• EN300-1875351

• Inchi： 1S/C14H28N2O2/c1-12(2,3)10(14(15)8-7-9-14)16-11(17)18-13(4,5)6/h10H,7-9,15H2,1-6H3,(H,16,17)
• InChI Key： VMODKYAKPKZRJU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)(C)C)C1(CCC1)N)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(1-aminocyclobutyl)-2,2-dimethylpropylcarbamate

Introduction to tert-butyl N-1-(1-aminocyclobutyl)-2,2-dimethylpropylcarbamate (CAS No. 2228728-17-2)

tert-butyl N-1-(1-aminocyclobutyl)-2,2-dimethylpropylcarbamate, with the CAS number 2228728-17-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbamates and is characterized by its unique structural features, which include a tert-butyl group, an aminocyclobutyl moiety, and a dimethylpropyl segment. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing studies.

The chemical structure of tert-butyl N-1-(1-aminocyclobutyl)-2,2-dimethylpropylcarbamate can be represented as follows: tert-butyl N-[1-(aminocyclobutyl)-2,2-dimethylpropyl]carbamate. The tert-butyl group provides steric protection, while the aminocyclobutyl moiety offers a flexible and reactive site for further chemical modifications. The dimethylpropyl segment adds additional complexity and can influence the compound's solubility and bioavailability.

In recent years, tert-butyl N-1-(1-aminocyclobutyl)-2,2-dimethylpropylcarbamate has been studied for its potential as a prodrug or as an intermediate in the synthesis of more complex molecules. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The tert-butyl carbamate group in this compound can be cleaved under specific conditions, releasing the active aminocyclobutyl moiety. This property makes it a valuable candidate for drug delivery systems where controlled release is desired.

One of the key areas of research involving tert-butyl N-1-(1-aminocyclobutyl)-2,2-dimethylpropylcarbamate is its potential application in neurodegenerative diseases. Studies have shown that compounds with similar structures can modulate neurotransmitter systems and have neuroprotective effects. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant neuroprotective activity in cellular models of Parkinson's disease. The researchers found that these derivatives could reduce oxidative stress and prevent neuronal cell death, highlighting their potential as therapeutic agents.

Beyond neurodegenerative diseases, tert-butyl N-1-(1-aminocyclobutyl)-2,2-dimethylpropylcarbamate has also been explored for its anti-inflammatory properties. Inflammation is a common feature in many chronic diseases, including arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing treatments.

The pharmacokinetic properties of tert-butyl N-1-(1-aminocyclobutyl)-2,2-dimethylpropylcarbamate are another important aspect of its research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Studies have indicated that the tert-butyl carbamate group can improve the oral bioavailability of the compound by protecting it from premature degradation in the gastrointestinal tract. Additionally, the dimethylpropyl segment may enhance its lipophilicity, facilitating better cellular uptake.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-1-(1-aminocyclobutyl)-2,2-dimethylpropylcarbamate. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully assess its long-term safety and effectiveness in larger patient populations.

In conclusion, tert-butyl N-1-(1-aminocyclobutyl)-2,2-dimethylpropylcarbamate (CAS No. 2228728-17-2) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it suitable for use as a prodrug or intermediate in drug synthesis. Ongoing studies continue to explore its therapeutic potential in neurodegenerative diseases and inflammatory conditions, making it an exciting area of focus for future research and development.